Cas no 78242-20-3 (1-Methyl-1H-pyrazol-4-ol)

• Product Name: 1-Methyl-1H-pyrazol-4-ol
• CAS No: 78242-20-3
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• MDL: MFCD22414500
• CID: 1016403
• PubChem ID: 13018409
• Update Time: 2025-06-29

1-Methyl-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-pyrazol-4-ol
• 1-methylpyrazol-4-ol
• 1-methyl-4-hydroxy-1H-pyrazole
• 1H-Pyrazol-4-ol, 1-methyl-
• 1-methyl-4-hydroxypyrazole
• FQASUNMXKLPOOF-UHFFFAOYSA-N
• AK311462
• Y5106
• Z1492781185
• CS-0044173
• EN300-85788
• AMY1942
• Y5106; 1H-Pyrazol-4-ol,1-methyl; 1-Methyl-1H-pyrazol-4-ol;
• F8880-5488
• MFCD22414500
• 78242-20-3
• Z1258763763
• SY111384
• 4-Hydroxy-1-methyl-1H-pyrazole
• A903329
• AS-58260
• W16286
• AKOS017520628
• DB-301437

• MDL： MFCD22414500
• Inchi： 1S/C4H6N2O/c1-6-3-4(7)2-5-6/h2-3,7H,1H3
• InChI Key： FQASUNMXKLPOOF-UHFFFAOYSA-N
• SMILES： OC1C=NN(C)C=1

Computed Properties

• Exact Mass: 98.048012819 g/mol
• Monoisotopic Mass: 98.048012819 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• Molecular Weight: 98.10
• XLogP3: -0.1

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 217.7±13.0 ºC (760 Torr),
• Flash Point: 85.4±19.8 ºC,
• Solubility: Dissolution (76 g/l) (25 º C),

1-Methyl-1H-pyrazol-4-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Methyl-1H-pyrazol-4-ol

Comprehensive Overview of 1-Methyl-1H-pyrazol-4-ol (CAS No. 78242-20-3)

1-Methyl-1H-pyrazol-4-ol, also known by its CAS number 78242-20-3, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyrazole ring with a hydroxyl group at the 4-position and a methyl group at the 1-position. The chemical formula of 1-Methyl-1H-pyrazol-4-ol is C₅H₆N₂O, and it has a molecular weight of approximately 106.11 g/mol.

The physical properties of 1-Methyl-1H-pyrazol-4-ol are noteworthy for its potential applications. It appears as a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound's melting point ranges from 96 to 98°C, and it has a boiling point of around 205°C at atmospheric pressure. These properties make it suitable for various synthetic and analytical processes.

In terms of chemical reactivity, 1-Methyl-1H-pyrazol-4-ol exhibits interesting behavior due to the presence of the hydroxyl group and the pyrazole ring. The hydroxyl group can participate in hydrogen bonding, making the compound useful in forming stable complexes with metal ions. Additionally, the pyrazole ring provides aromatic stability and can undergo various substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules.

The biological activity of 1-Methyl-1H-pyrazol-4-ol has been the subject of extensive research in recent years. Studies have shown that this compound possesses significant pharmacological properties, including anti-inflammatory, antitumor, and antiviral activities. For instance, research published in the Journal of Medicinal Chemistry highlighted the potential of 1-Methyl-1H-pyrazol-4-ol derivatives as potent inhibitors of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

In another study, scientists investigated the antitumor effects of 1-Methyl-1H-pyrazol-4-ol-based compounds on various cancer cell lines. The results indicated that these derivatives could effectively inhibit cell proliferation and induce apoptosis in cancer cells, suggesting their potential as novel anticancer agents. Furthermore, recent advancements in virology have explored the antiviral properties of 1-Methyl-1H-pyrazol-4-ol, particularly against RNA viruses such as influenza and coronaviruses.

The synthetic methods for preparing 1-Methyl-1H-pyrazol-4-ol have been well-documented in the literature. One common approach involves the reaction of 3-methylpyrazole with an appropriate electrophile followed by hydrolysis to introduce the hydroxyl group at the 4-position. Another method involves the condensation of hydrazine with an α-ketoester or α-diketone, followed by methylation to form the desired product. These synthetic routes provide researchers with flexible options for producing high-purity 1-Methyl-1H-pyrazol-4-ol.

The safety profile of 1-Methyl-1H-pyrazol-4-ol is an important consideration for its use in pharmaceutical applications. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is essential to adhere to standard safety guidelines to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound securely.

In conclusion, 1-Methyl-1H-pyrazol-4-ol (CAS No. 78242-20-3) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for developing new therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.